Cas no 2228352-74-5 (2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228352-74-5
• MF: C₁₁H₁₄ClF₂NO₂
• MW: 265.68416929245
• CID: 6509009
• PubChem ID: 165967935
• Update Time: 2025-11-06

2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine
• 2228352-74-5
• EN300-1953067

• Inchi： 1S/C11H14ClF2NO2/c1-11(15,10(13)14)6-4-7(12)9(17-3)8(5-6)16-2/h4-5,10H,15H2,1-3H3
• InChI Key： PZSKYDPMKINMMB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C)(C(F)F)N)OC)OC

Computed Properties

• Exact Mass: 265.0681127g/mol
• Monoisotopic Mass: 265.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228352-74-5)

2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine, identified by the CAS number 2228352-74-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with chloro and methoxy groups, connected to a difluorinated propanamine moiety. The presence of fluorine atoms and the specific substitution pattern on the aromatic ring contribute to its distinct chemical properties and potential biological activities.

The structural design of 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine positions it as a promising candidate for further exploration in drug discovery. The chloro and methoxy substituents on the phenyl ring are known to influence electronic and steric interactions, which can be leveraged to modulate binding affinities with biological targets. Additionally, the difluoropropanamine group introduces fluorine atoms, which are widely recognized for their ability to enhance metabolic stability, improve binding interactions, and increase lipophilicity in drug molecules.

In recent years, there has been a growing interest in the development of novel pharmacophores that incorporate fluorine atoms due to their ability to fine-tune pharmacokinetic and pharmacodynamic properties. The compound CAS No. 2228352-74-5 exemplifies this trend, as its molecular structure combines elements that have been successfully utilized in the design of active pharmaceutical ingredients (APIs). The phenyl ring with chloro and methoxy groups is reminiscent of many bioactive molecules that have demonstrated efficacy in various therapeutic areas.

One of the most compelling aspects of 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine is its potential as a scaffold for developing new drugs. The unique combination of substituents on the aromatic ring and the presence of fluorine atoms make it an attractive candidate for further medicinal chemistry optimization. Researchers have been exploring similar structures in an effort to identify compounds with improved pharmacological profiles. The difluorinated propanamine moiety, in particular, has shown promise in enhancing drug-like properties such as solubility and bioavailability.

The synthesis of CAS No. 2228352-74-5 involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework often presents challenges due to their high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex molecules. The synthesis of this compound likely involves techniques such as nucleophilic substitution reactions, cross-coupling reactions, and fluorination protocols.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine contribute to this diversity by introducing novel functional groups and substitution patterns. These structural features can lead to unique interactions with biological targets, potentially resulting in new therapeutic interventions. The phenyl ring with chloro and methoxy substituents is known to interact with various enzymes and receptors, making it a valuable component in drug design.

The difluoropropanamine group is particularly noteworthy for its potential biological activity. Fluorinated amine groups have been shown to enhance binding affinity and metabolic stability in drug molecules. This property is especially important for compounds intended for long-term use or those that require exposure to metabolic enzymes. The presence of two fluorine atoms in CAS No. 2228352-74-5 may further enhance these effects, making it a compelling candidate for further investigation.

In the context of contemporary pharmaceutical research, 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine represents an example of how structural innovation can lead to the discovery of new therapeutic agents. The integration of fluorine chemistry into drug design continues to be a vibrant area of research, with numerous studies demonstrating the benefits of fluorinated compounds in improving drug efficacy and safety profiles.

The potential applications of CAS No. 2228352-74-5 extend across multiple therapeutic areas. Its structural features suggest that it may interact with targets involved in inflammatory diseases, infectious diseases, and neurological disorders. While specific applications have not yet been fully explored, the compound's chemical profile makes it a valuable tool for researchers seeking to develop novel treatments.

The development of new drugs is an iterative process that often involves extensive testing and optimization. 2-(3-chloro-4,5-dimethoxyphenyl)-1,1-difluoropropan-2-amine serves as an example of how initial findings can lead to further discoveries. As researchers continue to investigate its properties and potential applications, new insights may emerge that could pave the way for innovative therapeutic strategies.

In conclusion,CAS No 2228352 - 74 - 5 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。The combination of chloro、methoxy、and difluoro substituents on its molecular framework makes it a promising candidate for further exploration。As research progresses，this compound is likely to contribute valuable insights into drug design principles，leading to the development of novel therapeutics that address unmet medical needs。